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Compound of Interest

Compound Name: Nnc 711

Cat. No.: B031237

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds are paramount to ensuring a safe laboratory environment
and maintaining regulatory compliance. This document provides a comprehensive guide to the
proper disposal procedures for NNC-711, a potent and selective GAT-1 GABA uptake inhibitor.
Given its psychoactive properties, treating NNC-711 and all associated materials as hazardous
waste is a critical safety measure.

Immediate Safety Precautions:

Before handling NNC-711, it is crucial to consult your institution's specific safety protocols and
the available chemical information. In the absence of a formal Safety Data Sheet (SDS), a
conservative approach, assuming the compound is hazardous, should be adopted.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

» Ventilation: Handle solid NNC-711 and prepare solutions in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of dust or aerosols.

o Spill Management: In the event of a spill, isolate the area and follow your institution's
established spill response procedures for potent compounds. Spilled materials and cleanup
supplies must be disposed of as hazardous waste.[1]

Quantitative Data for NNC-711
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The following table summarizes key quantitative data for NNC-711, compiled from various
suppliers and publications.

Property Value Source(s)
Molecular Weight 386.88 g/mol (as HCI salt) [2]

CAS Number 145645-62-1 [2]

Purity =>98% (HPLC)

ICso for hGAT-1 0.04 uM

ICso for rGAT-2 171 uM

ICso for hGAT-3 1700 pM

ICso for hBGT-1 622 uM

Solubility in Water 10 mM [3]
Solubility in DMSO Soluble [3]

Experimental Protocols and Waste Generation

Detailed methodologies for experiments involving NNC-711 will vary based on the research
objectives. However, a general workflow can be outlined to identify points of waste generation.

Protocol for a Hypothetical In Vitro Experiment:

e Stock Solution Preparation:

[¢]

Weigh the required amount of solid NNC-711 in a chemical fume hood.
o Dispose of any contaminated weigh boats or paper as solid chemical waste.

o Dissolve the solid in a suitable solvent (e.g., DMSO or water) to create a concentrated
stock solution.

o The empty stock vial should be triple-rinsed with a suitable solvent, and the rinsate
collected as hazardous liquid waste.[1]
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e Cell Culture Treatment:
o Dilute the NNC-711 stock solution to the final working concentration in cell culture media.

o All contaminated pipette tips, serological pipettes, and culture vessels (flasks, plates) must
be disposed of as biohazardous waste, with consideration for the chemical contamination.
Consult your institutional guidelines for mixed biohazardous and chemical waste.

e Post-Experiment Waste:

o The remaining cell culture media containing NNC-711 is considered hazardous liquid
waste and must be collected for proper disposal.

o Any unused stock or working solutions of NNC-711 must also be disposed of as
hazardous liquid chemical waste.

Step-by-Step Disposal Procedures for NNC-711

The following procedures are based on general guidelines for the disposal of hazardous
laboratory chemicals and should be adapted to comply with your institution's specific policies.

1. Waste Segregation:
Proper segregation is the first and most critical step to prevent accidental chemical reactions.[4]

o Solid Waste: Collect all solid materials contaminated with NNC-711 in a designated, clearly
labeled hazardous waste container. This includes:

o Contaminated gloves, weigh paper, and bench protectors.
o Unused or expired solid NNC-711.

o Liquid Waste: Use separate, dedicated, and leak-proof containers for different types of liquid
waste.

o Aqueous Waste: Collect aqueous solutions of NNC-711 (e.g., in buffers or cell culture
media) in a container labeled "Agueous Hazardous Waste."
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o Organic Waste: If organic solvents are used, collect this waste in a separate container
labeled "Organic Hazardous Waste." Never mix organic and aqueous waste streams.

o Sharps Waste: Needles, syringes, and contaminated glass Pasteur pipettes should be
disposed of in a designated, puncture-resistant sharps container.[5]

2. Waste Container Management:

o Compatibility: Ensure that waste containers are made of a material compatible with the
waste they are holding (e.g., do not store acidic solutions in metal containers).[6]

o Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name(s) of the contents (no abbreviations), and the accumulation
start date.[5][6]

o Closure: Keep waste containers securely capped at all times, except when adding waste.[1]

[6]

o Storage Location: Store hazardous waste in a designated and secure Satellite Accumulation
Area (SAA) within the laboratory, away from general work areas.[6]

3. Final Disposal:

e Institutional EHS: The final disposal of all NNC-711 waste must be handled through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[1][4]

o Waste Pickup: Contact your EHS office to schedule a waste pickup when your containers are
approaching full. Do not overfill containers.

o Prohibited Disposal Methods: Never dispose of NNC-711 or its containers in the regular
trash or down the drain. Evaporation of chemical waste is also not an acceptable disposal
method.[1][5]

Mandatory Visualizations
NNC-711 Mechanism of Action at the Synapse
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Caption: Inhibition of the GAT-1 transporter by NNC-711.

Logical Workflow for NNC-711 Waste Disposal
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Caption: Decision workflow for the proper disposal of NNC-711 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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